Cas no 2246646-40-0 (2-(4-((4-Bromo-2-fluorophenoxy)methyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(4-((4-Bromo-2-fluorophenoxy)methyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 2246646-40-0
• MF: C₁₉H₂₁BBrFO₃
• MW: 407.081648588181
• CID: 5076687
• PubChem ID: 162421150
• Update Time: 2025-10-30

2-(4-((4-Bromo-2-fluorophenoxy)methyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(4-((4-Bromo-2-fluorophenoxy)methyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2246646-40-0
• E96182
• 2-[4-[(4-bromo-2-fluorophenoxy)methyl]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CS-0188876
• MFCD32902679

• Inchi： 1S/C19H21BBrFO3/c1-18(2)19(3,4)25-20(24-18)14-7-5-13(6-8-14)12-23-17-10-9-15(21)11-16(17)22/h5-11H,12H2,1-4H3
• InChI Key： USKCFULOCKQPQP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)OCC1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1

Computed Properties

• Exact Mass: 406.07512g/mol
• Monoisotopic Mass: 406.07512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(4-((4-Bromo-2-fluorophenoxy)methyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Professional Introduction to Compound with CAS No. 2246646-40-0 and Product Name: 2-(4-((4-Bromo-2-fluorophenoxy)methyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

The compound identified by the CAS number 2246646-40-0 and the product name 2-(4-((4-Bromo-2-fluorophenoxy)methyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane represents a significant advancement in the field of synthetic organic chemistry and pharmaceutical development. This molecule, characterized by its complex aromatic and boronic ester functionalities, has garnered attention due to its potential applications in cross-coupling reactions and medicinal chemistry. The presence of a tetramethyl-substituted dioxaborolane core enhances its stability and reactivity, making it a valuable intermediate in the synthesis of biologically active compounds.

In recent years, the demand for efficient and scalable synthetic methodologies has driven the exploration of novel boronic acid derivatives. The structural motif of 2-(4-((4-Bromo-2-fluorophenoxy)methyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane aligns well with this trend. Boronic esters are widely recognized for their role in Suzuki-Miyaura cross-coupling reactions, which are pivotal in constructing complex molecular architectures. The bromo and fluoro substituents on the aromatic rings introduce further reactivity, enabling diverse functionalization strategies. These features make the compound an attractive candidate for the development of new pharmaceuticals and agrochemicals.

The tetramethyl-substituted dioxaborolane core is particularly noteworthy due to its enhanced kinetic stability compared to traditional dioxaborolanes. This stability is attributed to the electron-donating effect of the methyl groups, which reduces the likelihood of unwanted side reactions during catalytic processes. Such improvements are critical for industrial applications where yield and purity are paramount. Recent studies have demonstrated that compounds with similar structural features exhibit promising properties in drug discovery pipelines. For instance, derivatives of this class have shown potential in modulating enzyme activity and interacting with biological targets.

The fluorine atom at the 2-position of the phenyl ring is a key feature that influences both electronic properties and metabolic stability. Fluorinated aromatic compounds are frequently incorporated into drugs due to their ability to improve lipophilicity and binding affinity. The combination of bromo and fluoro substituents on adjacent rings provides a unique handle for further derivatization while maintaining structural integrity. This dual substitution pattern has been exploited in various medicinal chemistry campaigns to fine-tune pharmacokinetic profiles.

Advances in computational chemistry have further illuminated the utility of this compound. Molecular modeling studies suggest that 2-(4-((4-Bromo-2-fluorophenoxy)methyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane can effectively engage with biological targets through multiple interaction modes. The aromatic rings provide π-stacking interactions with protein backbones, while the boronic ester moiety can participate in hydrogen bonding or coordinate with metal ions depending on the environment. Such multifaceted binding capabilities are highly desirable for drug design.

The synthesis of this compound involves multi-step organic transformations that highlight modern synthetic techniques. The use of palladium-catalyzed cross-coupling reactions allows for efficient assembly of the complex structure from simpler precursors. The introduction of tetramethyl groups at the dioxaborolane core was achieved through careful optimization of reaction conditions to minimize racemization or decomposition pathways. These synthetic strategies reflect contemporary trends toward greener and more efficient chemical processes.

In conclusion,2246646-40-0 represents a sophisticated molecular entity with significant potential in pharmaceutical research and industrial applications. Its unique structural features—comprising a stable dioxaborolane core adorned with functionalized aromatic rings—position it as a versatile building block for drug discovery efforts. As our understanding of molecular interactions deepens through interdisciplinary approaches combining organic chemistry with computational biology,this compound is poised to contribute to next-generation therapeutic solutions.